Cas no 108553-03-3 (1-(2,6-dimethylpiperidin-1-yl)prop-2-en-1-one)

• Product Name: 1-(2,6-dimethylpiperidin-1-yl)prop-2-en-1-one
• CAS No: 108553-03-3
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD00585750
• CID: 2869318
• PubChem ID: 13728697
• Update Time: 2024-03-01

1-(2,6-dimethylpiperidin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2,6-dimethyl-1-piperidinyl)-
• 1-(2,6-dimethylpiperidin-1-yl)prop-2-en-1-one

• MDL： MFCD00585750
• Inchi： 1S/C10H17NO/c1-4-10(12)11-8(2)6-5-7-9(11)3/h4,8-9H,1,5-7H2,2-3H3
• InChI Key： XKIQZAHRKJDVIS-UHFFFAOYSA-N
• SMILES： C(N1C(C)CCCC1C)(=O)C=C

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines